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Compound of Interest

4-Chloro-8-
Compound Name:

(trifluoromethoxy)quinazoline
CAS No.: 959237-19-5

Cat. No.: B13658644

Get Quote

A Pivotal Scaffold for Fluorinated Kinase Inhibitors
Executive Summary

4-Chloro-8-(trifluoromethoxy)quinazoline is a specialized electrophilic intermediate used
primarily in the synthesis of Epidermal Growth Factor Receptor (EGFR) inhibitors.
Distinguished by the 8-trifluoromethoxy (-OCFs) group, this scaffold offers superior metabolic
stability and lipophilicity compared to its 8-chloro or 8-methyl counterparts.

While the 4-chloro derivative is often generated in situ due to its hydrolytic sensitivity, its stable
precursor, 2-Amino-3-(trifluoromethoxy)benzoic acid (CAS 561304-41-4), serves as the
commercial anchor for this chemical series. This guide outlines the validated synthetic pathway,
physicochemical advantages, and handling protocols for this high-value intermediate.[1]

Chemical Identity & Properties
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Property Data

Chemical Name 4-Chloro-8-(trifluoromethoxy)quinazoline

Molecular Formula

Molecular Weight 248.59 g/mol

561304-41-4 (2-Amino-3-

Primary Precursor CAS ) ] )
(trifluoromethoxy)benzoic acid)

Physical State Off-white to pale yellow solid (low melting point)

Soluble in DCM, THF, Ethyl Acetate; reacts with

Solubilit
y water/alcohols.

Moisture sensitive (hydrolyzes to quinazolin-

Stability
4(3H)-one). Store under Argon at -20°C.

Structural Advantage: The -OCF:s Effect

The 8-position substituent on the quinazoline ring dictates the binding mode in the ATP-binding
pocket of kinases.

 Lipophilicity: The -OCFs group (Hansch
) is significantly more lipophilic than -Cl (
) or -CHs (
), enhancing membrane permeability.

e Metabolic Blockade: The strong C-F bonds prevent oxidative metabolism at the 8-position,
extending the drug's half-life (

).
» Electronic Modulation: It acts as a moderate electron-withdrawing group (

), increasing the electrophilicity at C4, thereby facilitating

reactions with aniline nucleophiles.
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Validated Synthetic Pathway

The synthesis is a two-stage process starting from the commercially available anthranilic acid
derivative. The workflow prioritizes the isolation of the stable quinazolinone intermediate before
activating it to the reactive chloride.

Diagram 1: Synthetic Route & Mechanism
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Caption: Step-wise synthesis from the stable benzoic acid precursor to the reactive kinase
inhibitor scaffold.

Experimental Protocols
Step 1: Synthesis of 8-(Trifluoromethoxy)quinazolin-
4(3H)-one

Objective: Cyclize the anthranilic acid precursor to form the stable quinazolinone core.
e Reagents:

o 2-Amino-3-(trifluoromethoxy)benzoic acid (1.0 eq)[2]

o Formamidine acetate (1.5 eq)

o Ethanol (anhydrous, 10 V)
» Procedure:

o Charge a round-bottom flask with the benzoic acid derivative and ethanol.

o Add formamidine acetate in a single portion.

o Heat the mixture to reflux (
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) for 6-12 hours. Monitor by LC-MS for the disappearance of the starting material (
222).
o Cool the reaction to room temperature. The product often precipitates.
o Concentrate the solvent to ~20% volume if no precipitate forms, then add cold water.
o Filter the solid, wash with cold water and diethyl ether.
o Yield Expectation: 80—-90%.
o Validation:

NMR (DMSO-
) should show a singlet at

ppm (H-2 proton).

Step 2: Chlorination to 4-Chloro-8-
(trifluoromethoxy)quinazoline

Objective: Convert the stable lactam to the reactive chloro-imidate. Note: Perform in a fume
hood due to toxic vapors.

» Reagents:
o 8-(Trifluoromethoxy)quinazolin-4(3H)-one (1.0 eq)
o Phosphorus oxychloride (

) (5.0 eq - acts as solvent/reagent)

o -Diisopropylethylamine (DIPEA) (1.0 eq - catalyst)
e Procedure:

o Place the quinazolinone in a dry flask under Argon.
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o Carefully add

(exothermic).

o Add DIPEA dropwise.

o Heat to reflux (
) for 2—4 hours. The suspension should clear to a yellow solution.

o Work-up (Critical): Remove excess
under reduced pressure.

o Dissolve the residue in anhydrous DCM.

o Pour the organic layer slowly into a stirred mixture of ice and saturated
. Do not add water to the acid chloride directly.

o Separate the organic layer, dry over

, and concentrate.

o Storage: Use immediately for the next step or store under Argon at -20°C.

Applications in Drug Discovery[1][4][5][6]

This scaffold is a bioisostere for the 8-methyl/chloro core found in first-generation EGFR
inhibitors. The introduction of the 8-OCFs group is a strategic modification in Lead Optimization.

SAR Logic: The 8-Position

In the EGFR kinase domain (e.g., L858R mutation), the quinazoline core binds to the hinge
region (Met793).

o Steric Bulk: The -OCFs group is bulky. It fills the hydrophobic pocket near the gatekeeper
residue, potentially improving selectivity against wild-type EGFR or addressing T790M
resistance mutations.
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o Solubility: Many quinazolines suffer from poor aqueous solubility. The -OCFs group disrupts
crystal packing more effectively than a simple halogen, often improving the solubility profile

of the final drug candidate.

Diagram 2: Reactivity & Functionalization
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Caption: The 4-chloro core serves as a divergence point for creating diverse bioactive libraries.

Safety & Handling

e Corrosivity: The 4-chloro derivative releases HCl upon contact with moisture. It is corrosive

to skin and eyes.

o Toxicity: Treat as a potent kinase inhibitor precursor. Avoid inhalation.

o Waste: All aqueous waste from the

reaction must be neutralized with bicarbonate before disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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